Cas no 2168216-73-5 (9-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-10-azaspiro4.5decane)

• Product Name: 9-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-10-azaspiro4.5decane
• CAS No: 2168216-73-5
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6296114
• PubChem ID: 165508932
• Update Time: 2025-10-22

9-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-10-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 9-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-10-azaspiro4.5decane
• EN300-1279737
• 2168216-73-5
• 9-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-10-azaspiro[4.5]decane

• Inchi： 1S/C11H21NO3/c1-10(2)7-11(8-15-10)12-9(6-13-3)4-5-14-11/h9,12H,4-8H2,1-3H3
• InChI Key： KMOJWSAFCSJBCK-UHFFFAOYSA-N
• SMILES： O1CC2(CC1(C)C)NC(COC)CCO2

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 39.7Ų

Additional information on 9-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-10-azaspiro4.5decane

9-(Methoxymethyl)-3,3-Dimethyl-2,6-Dioxa-10-Azaspiro[4.5]Decane: A Comprehensive Overview

The compound 9-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-10-azaspiro[4.5]decane, identified by the CAS registry number 2168216-73-5, is a complex organic molecule with a unique spirocyclic structure. This molecule belongs to the class of spiro compounds, which are characterized by two or more rings joined by a single atom. The spiro structure in this compound is formed by the fusion of a six-membered ring and a five-membered ring, with the nitrogen atom serving as the bridgehead atom. The presence of oxygen atoms in the six-membered ring (as part of ether linkages) and the methoxymethyl group attached to the five-membered ring adds complexity to its structure and potentially influences its chemical reactivity and biological activity.

Recent studies have highlighted the potential of spiro compounds like 9-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-10-azaspiro[4.5]decane in various fields, including pharmaceuticals and materials science. The spirocyclic framework is known to exhibit unique electronic properties due to the strain induced by the bridged structure. This strain can lead to enhanced reactivity in certain chemical transformations, making such compounds valuable intermediates in organic synthesis.

In terms of synthesis, 9-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-10-azaspiro[4.5]decane can be prepared through a variety of methods, including ring-closing reactions and intramolecular cyclizations. One notable approach involves the use of nucleophilic substitution reactions where appropriately substituted precursors undergo cyclization to form the spiro structure. The presence of electron-withdrawing groups like methoxy can facilitate such reactions by activating specific positions for nucleophilic attack.

The biological activity of this compound has been a subject of recent research interest. Preliminary studies suggest that it may exhibit potential as a ligand in metalloenzyme inhibition or as a component in drug delivery systems due to its ability to form stable complexes with metal ions. Additionally, its structural features make it a candidate for exploring non-covalent interactions such as hydrogen bonding and π–π stacking, which are crucial in molecular recognition processes.

From an environmental perspective, understanding the degradation pathways of 9-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-10-azaspiro[4.5]decane is essential for assessing its impact on ecosystems. Recent advancements in computational chemistry have enabled researchers to predict the molecule's behavior under various environmental conditions, providing insights into its persistence and bioaccumulation potential.

In conclusion, 9-(methoxymethyl)-3,3-dimethyl-2,6-dioxa-10-azaspiro[4.5]decane, with its distinctive spirocyclic architecture and functional groups, represents an intriguing subject for both fundamental research and applied studies. Its potential applications span across multiple disciplines, underscoring the importance of continued investigation into its properties and behaviors.